Cas no 13578-51-3 (1-Tosyl-1H-1,2,4-triazole)

• Product Name: 1-Tosyl-1H-1,2,4-triazole
• CAS No: 13578-51-3
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• MDL: MFCD00458591
• CID: 119745
• PubChem ID: 253662252
• Update Time: 2025-06-30

1-Tosyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-Tosyl-1H-1,2,4-triazole
• 1-(p-Toluenesulfonyl)-1,2,4-triazole
• 1-(4-methylphenyl)sulfonyl-1,2,4-triazole
• 1-(4-Methylphenylsulfonyl)-1,2,4-triazole
• 1H-1,2,4-Triazole,1-[(4-methylphenyl)sulfonyl]-
• 1-(4-Toluenesulfonyl)-1,2,4-triazole
• 1-(4-toluenesulfonyl)-1H-1,2,4-triazole
• 1-(4-tolyl-sulfonyl)-1H-1,2,4-triazole
• 1-(p-tolylsulfonyl)-(1H)-1,2,4-triazole
• 1-(toluene-4-sulfonyl)-1H-[1,2,4]triazole
• 1-tosyl-1,2,4-triazole
• 1-tosyl-1H-[1,2,4]triazole
• MPST
• MPST 1-(4-Methylphenylsulfonyl)-1,2,4-triazole
• 1-(p-Toluenesulfonyl)-1,2,4-triazole≥ 98%(HPLC)
• GFWABQNSSIQCLB-UHFFFAOYSA-N
• STK096604
• RL01607
• AX8051329
• ST50808620
• 1-(4-Toluenesulfonyl)-
• 1H-1,2,4-Triazole, 1-[(4-methylphenyl)sulfonyl]-
• MFCD00458591
• AC-14381
• 1-(4-Methylbenzene-1-sulfonyl)-1H-1,2,4-triazole
• AKOS002285416
• FT-0707958
• AS-11372
• 1-(p-Toluenesulfonyl)-1,2,4-triazole?
• DTXSID30393134
• CS-0153033
• J-503364
• 1-(4-methylbenzenesulfonyl)-1H-1,2,4-triazole
• SCHEMBL1826706
• T3187
• C93418
• A921905
• 13578-51-3
• EN300-7359601
• 1-[(4-methylphenyl)sulfonyl]-1H-1,2,4-triazole
• AG-690/36544006
• 1-(4-METHYLBENZENESULFONYL)-1,2,4-TRIAZOLE

• MDL： MFCD00458591
• Inchi： 1S/C9H9N3O2S/c1-8-2-4-9(5-3-8)15(13,14)12-7-10-6-11-12/h2-7H,1H3
• InChI Key： GFWABQNSSIQCLB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=NC=N1)(=O)=O

Computed Properties

• Exact Mass: 223.04200
• Monoisotopic Mass: 223.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2
• XLogP3: 1.6

Experimental Properties

• Density: 1.39
• Melting Point: 105.0 to 109.0 deg-C
• Boiling Point: 417.2°C at 760 mmHg
• Flash Point: 206.1°C
• Refractive Index: 1.652
• PSA: 73.23000
• LogP: 1.90430

1-Tosyl-1H-1,2,4-triazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 1-Tosyl-1H-1,2,4-triazole

1-Tosyl-1H-1,2,4-triazole (CAS No. 13578-51-3): A Comprehensive Overview

1-Tosyl-1H-1,2,4-triazole (CAS No. 13578-51-3) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, also known as tosyltriazole, is characterized by its unique structural features and chemical properties, making it an essential building block in the development of various pharmaceuticals and materials.

The chemical structure of 1-Tosyl-1H-1,2,4-triazole consists of a triazole ring substituted with a tosyl group (p-toluenesulfonyl). The triazole ring is a five-membered heterocycle containing three nitrogen atoms and two carbon atoms, while the tosyl group is a common protecting group used in organic synthesis due to its stability and ease of removal. This combination imparts tosyltriazole with a range of useful properties, including high reactivity and functional group compatibility.

In recent years, 1-Tosyl-1H-1,2,4-triazole has been extensively studied for its applications in the synthesis of bioactive molecules. One notable area of research involves its use as an intermediate in the preparation of antifungal and antibacterial agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of novel triazole derivatives using tosyltriazole as a key starting material. These derivatives exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus, highlighting the potential of tosyltriazole in developing new therapeutic agents.

Beyond its role in medicinal chemistry, 1-Tosyl-1H-1,2,4-triazole has also found applications in materials science. Its unique electronic properties make it suitable for use in the synthesis of functional materials such as polymers and metal-organic frameworks (MOFs). A recent study published in Advanced Materials demonstrated the use of tosyltriazole-based ligands in the construction of MOFs with enhanced gas storage and separation capabilities. The high stability and tunable porosity of these MOFs make them promising candidates for industrial applications.

The synthetic accessibility of 1-Tosyl-1H-1,2,4-triazole is another factor contributing to its widespread use. Various methods have been developed for its preparation, including the reaction of 1H-1,2,4-triazole with p-toluenesulfonyl chloride in the presence of a base. These methods are generally straightforward and can be scaled up for industrial production. Additionally, the robustness of the tosyl group allows for further functionalization through subsequent reactions, expanding the utility of tosyltriazole in complex molecule synthesis.

In terms of safety and handling, 1-Tosyl-1H-1,2,4-triazole is considered stable under standard laboratory conditions. However, it is important to follow standard safety protocols when handling this compound to ensure safe laboratory practices. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling to prevent skin contact and inhalation.

The environmental impact of tosyltriazole-based compounds is another area of ongoing research. While no significant environmental concerns have been reported to date, it is crucial to conduct thorough environmental risk assessments for any new compounds derived from tosyltriazole. This ensures that their use does not pose any unintended ecological risks.

In conclusion, 1-Tosyl-1H-1,2,4-triazole (CAS No. 13578-51-3) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and chemical properties make it an essential building block for the development of novel bioactive molecules and functional materials. As research continues to advance in these fields, the importance of tosyltriazole is likely to grow further.